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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point of 1-Methyl-
cyclobutylamine, a key physical property for its application in research and development. This

document outlines the available data, presents a detailed experimental protocol for its

determination, and includes a workflow diagram for clarity.

Physicochemical Data of 1-Methyl-cyclobutylamine
The boiling point of 1-Methyl-cyclobutylamine has been estimated through computational

methods. A summary of these and other relevant physical properties is presented below.
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Property Value Source

Boiling Point 102.97 °C EPA T.E.S.T.[1]

105.41 °C EPI Suite[1]

Molecular Formula C₅H₁₁N [1][2][3]

Molecular Weight 85.15 g/mol [1][2][3]

Density 0.89 g/cm³ EPA T.E.S.T.[1]

Flash Point 18.64 °C EPA T.E.S.T.[1]

Melting Point -28.79 °C EPI Suite[1]

Water Solubility 117227 mg/L EPA T.E.S.T.[1]

179420 mg/L EPI Suite[1]

Experimental Protocol: Boiling Point Determination
via Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid sample, requiring only a small amount of the substance.[4]

Materials:

1-Methyl-cyclobutylamine sample

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer
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Bunsen burner or other heat source

Safety goggles and lab coat

Procedure:

Sample Preparation: Add a small amount (approximately 0.5 mL) of 1-Methyl-
cyclobutylamine to the small test tube.

Capillary Tube Insertion: Place the capillary tube into the test tube with the open end down.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a ring stand and fill it with mineral oil until the oil

level is above the side arm.

Immersion: Carefully insert the thermometer and attached test tube into the Thiele tube,

ensuring the sample is below the oil level. The rubber band or wire should remain above the

oil to prevent dissolution.

Heating: Gently heat the side arm of the Thiele tube with a small flame from a Bunsen

burner. The design of the tube will circulate the oil, ensuring even heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Equilibrium: Continue gentle heating until a continuous and rapid stream of bubbles is

observed.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The point at which the bubbling stops and the liquid just begins to enter the capillary tube is

the boiling point of the sample. Record the temperature from the thermometer at this

moment.

Confirmation: It is good practice to repeat the heating and cooling cycle to obtain a more

accurate and reproducible reading.
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Experimental Workflow Diagram
The following diagram illustrates the key steps in the determination of the boiling point using

the Thiele tube method.
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Sample Preparation:
Add 1-Methyl-cyclobutylamine

to a small test tube.

Insert inverted
capillary tube.

Attach test tube
to thermometer.

Immerse assembly
into Thiele tube

filled with oil.

Heat the side arm
of the Thiele tube.

Observe for a continuous
stream of bubbles.

Remove heat and
allow to cool.

Record temperature when
liquid enters the
capillary tube.

Click to download full resolution via product page

Boiling point determination workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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